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Compound of Interest

Compound Name: Disilanol

Cat. No.: B1248394

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disilanol (H3SiSiH20H) is the simplest acyclic silanol containing a silicon-silicon bond. As a
silicon analogue of ethanol, it has garnered interest for its potential role in materials science
and as a structural motif in medicinal chemistry. However, its inherent instability presents
significant challenges to its synthesis, isolation, and characterization. This technical guide
provides a comprehensive overview of disilanol, summarizing its chemical identifiers,
properties, and the current understanding of its synthesis and reactivity. It also touches upon
the broader context of silanols in biological systems and drug discovery, acknowledging the
limited specific data available for the parent disilanol.

Chemical Identifiers and Properties

A summary of the key identifiers and computed properties for disilanol is presented below.
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Identifier Type Value

CAS Number 87963-93-7[1]

IUPAC Name hydroxy(silyl)silane[1]

Molecular Formula HeOSi2[1]

Molecular Weight 78.22 g/mol [1]

InChl INChl=1S/He0Si2/c1-3-2/h1H,3H2,2H3[1]
InChlKey GKOZKEKDBJADSV-UHFFFAOYSA-N[1]
SMILES O[SiH2][SiHs][1]

Synonyms disilanol, hydroxy(silyl)silane, CHEBI:37174[1]

Synthesis and Reactivity

The synthesis of the parent disilanol is challenging due to its propensity to undergo self-
condensation to form disiloxane (H3Si-O-SiHs).[2] While specific, detailed experimental
protocols for the isolation of unsubstituted disilanol are not readily available in the literature,
general methods for the synthesis of substituted silanols can be adapted. The most common
approach involves the controlled hydrolysis of a corresponding halosiloane or alkoxysilane.

General Experimental Protocol: Catalytic Hydrolysis of a
Dihydrosilane (Adapted for Disilanol)

This protocol is a generalized procedure adapted from the synthesis of substituted silanols and
may require significant optimization for the successful synthesis and trapping of disilanol.[3]

Objective: To synthesize disilanol via the catalytic hydrolysis of disilane.
Materials:
» Disilane (SizHe)

o Deoxygenated Tetrahydrofuran (THF), anhydrous
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Degassed, deionized water

Rhodium(lll) or Iridium(lll) catalyst complex (e.g., {MCI[SiMe2(0-CsH4PPh2)]2})[3]

Schlenk line and glassware

Pressure-rated reaction vessel

Procedure:

« All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon)
using standard Schlenk techniques to prevent premature hydrolysis and condensation.[3]

e In a flame-dried, pressure-rated reaction vessel, dissolve the catalyst in anhydrous,
deoxygenated THF.

¢ Add a stoichiometric amount of degassed, deionized water to the solution.
 Introduce a controlled amount of disilane gas into the reaction vessel.

e The reaction mixture is stirred at a controlled temperature (e.g., 25°C) and monitored for the
evolution of hydrogen gas, which indicates the progress of the hydrolysis.[3]

e Upon completion, the product would ideally be analyzed in situ using spectroscopic methods
(e.g., NMR, IR) due to its expected instability.

Expected Reaction:
Si2He + H20 --(Catalyst)--> H3SiSiH20H + Hz

Stability and Condensation

Simple silanols, including disilanol, are known to be unstable and readily undergo
condensation to form siloxanes.[2] This reaction is catalyzed by both acids and bases. The
driving force for this condensation is the formation of a thermodynamically stable Si-O-Si bond.

H3SiSiH20H + H3SiSiH20H = H3SiSiH2-O-SiH2SiHs3 + H20
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The stability of silanols can be enhanced by the presence of bulky substituents on the silicon
atom, which sterically hinder the condensation reaction.

Analytical Characterization

Due to its instability, the characterization of disilanol would likely require in situ spectroscopic
analysis of the reaction mixture.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 2°Si NMR would be crucial for
identifying the Si-H and Si-OH protons and the silicon environments.

o Infrared (IR) Spectroscopy: The presence of a characteristic O-H stretching vibration for the
silanol group and Si-H stretching vibrations would be expected.

e Mass Spectrometry (MS): High-resolution mass spectrometry could be used to confirm the
molecular weight and fragmentation pattern of disilanol.

Biological Activity and Drug Development
Applications

There is a scarcity of data on the specific biological activity of disilanol. However, the broader
class of silanols has been investigated in the context of drug discovery and toxicology.

Silanols are known to be more acidic than their carbon analogues (alcohols) and can act as
hydrogen bond donors.[4] This property can be exploited in drug design to enhance binding
affinity to biological targets.[4] Silicon-containing compounds, in general, are often more
lipophilic than their carbon counterparts, which can influence their pharmacokinetic properties.

[5]

Recent studies have highlighted the role of specific surface silanol groups on silica particles in
inducing toxicity. "Nearly free silanols" have been identified as key moieties that can interact
with cell membranes and trigger inflammatory responses.[3] This suggests that the biological
effects of silanols are highly dependent on their chemical environment and accessibility.

The potential for silanols to interact with metal ions, such as aluminum and iron, has also been
noted, which could have implications for their biological effects in various physiological and
pathological processes.[6]
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Signaling Pathways and Experimental Workflows

Given the lack of specific biological data for disilanol, diagrams of signaling pathways are not
feasible. However, a logical workflow for the synthesis and subsequent condensation of
disilanol can be visualized.

General Synthesis and Condensation of Disilanol
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Caption: A logical workflow illustrating the catalytic synthesis of disilanol from disilane and its
subsequent condensation to disiloxane.

Conclusion

Disilanol remains a challenging molecule to study due to its inherent instability. While its
fundamental chemical identifiers and properties can be computationally derived, experimental
data, particularly regarding its synthesis and biological activity, are scarce. The broader
understanding of silanol chemistry suggests that disilanol could possess interesting properties
relevant to materials science and drug discovery. However, future research will need to
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overcome the significant synthetic hurdles to enable a more thorough investigation of this
simple yet elusive molecule. For drug development professionals, the key takeaway is the
potential of the silanol moiety as a hydrogen-bonding component and a means to modulate
physicochemical properties, though the instability of simple silanols like disilanol currently
limits their direct application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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